N-benzyl-N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)methanesulfonamide

Specification

• CAS No.: 797776-09-1
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.53
• IUPAC Name: N-benzyl-N-[3-(fluoren-9-ylideneamino)oxy-2-hydroxypropyl]methanesulfonamide
• Standard InChI: InChI=1S/C24H24N2O4S/c1-31(28,29)26(15-18-9-3-2-4-10-18)16-19(27)17-30-25-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,19,27H,15-17H2,1H3
• Standard InChI Key: MTHIUEDEPMWVES-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(CON=C2C3=CC=CC=C3C4=CC=CC=C42)O

Introduction

Molecular Formula

C$_{22}$H$_{23}$NO$_{4}$S

Molecular Weight

Approximately 397.49 g/mol.

Synthesis

The synthesis of this compound likely involves multiple steps, including:

• Fluorene Derivative Preparation: The fluorene moiety can be functionalized to introduce the ylidene oxygen atom.

• Hydroxypropyl Chain Addition: A hydroxypropyl group is introduced through nucleophilic substitution or addition reactions.

• Sulfonamide Formation: Methanesulfonamide is synthesized by reacting an amine with methanesulfonyl chloride.

• Final Coupling: The benzyl group and other substituents are attached to complete the molecule.

These reactions require precise control of reaction conditions (e.g., temperature, solvent choice) to ensure high yield and purity.

Medicinal Chemistry

• The sulfonamide group is known for its biological activity, particularly in antibacterial and anticancer agents.

• The fluorene scaffold has been investigated for its role in DNA intercalation and fluorescence properties, making it a candidate for imaging or therapeutic applications.

Material Science

• Fluorene derivatives are commonly used in organic light-emitting diodes (OLEDs) and other optoelectronic devices due to their photophysical properties.

Research Findings

While no specific studies on this exact compound were found in the provided sources, similar compounds have shown promising results:

• Sulfonamides have demonstrated anticancer activity by inducing apoptosis in cancer cell lines.

• Fluorene derivatives are explored for their role as intermediates in synthesizing biologically active molecules.